Cas no 845781-36-4 (3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid)

• Product Name: 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid
• CAS No: 845781-36-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1824613
• PubChem ID: 2759999
• Update Time: 2025-05-20

3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-METHYLPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid
• Benzenepentanoic acid, beta,3-dimethyl-delta-oxo-
• 3-Methyl-5-(3-methylphenyl)-5-oxovaleric acid
• DB-306191
• DTXSID10374981
• AKOS016022627
• 3-Methyl-5-oxo-5-(m-tolyl)pentanoic acid
• 3-Methyl-5-oxo-5-(m-tolyl)pentanoicacid
• 845781-36-4

• MDL： MFCD06201662
• Inchi： 1S/C13H16O3/c1-9-4-3-5-11(6-9)12(14)7-10(2)8-13(15)16/h3-6,10H,7-8H2,1-2H3,(H,15,16)
• InChI Key： PKXDEXNTZYEKAT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid

Introduction to 3-methyl-5-(3-methylphenyl)-5-oxopentanoic Acid (CAS No. 845781-36-4) and Its Emerging Applications in Chemical Biology

3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid, identified by the chemical abstracts service number 845781-36-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a branched aliphatic side chain coupled with an aromatic phenyl ring, presents a promising scaffold for the development of novel bioactive molecules. Its molecular structure, characterized by a five-carbon backbone with an ester-like functionality at the terminal position, makes it a versatile candidate for further chemical modifications and derivatization, which could enhance its biological activity.

The 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid structure exhibits potential pharmacological relevance, as evidenced by its ability to interact with various biological targets. Recent studies have highlighted its role as a key intermediate in the synthesis of enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammation and oxidative stress. The presence of both methyl groups on the aromatic ring and the oxo group on the aliphatic chain contributes to its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In the realm of drug discovery, 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid has been explored as a precursor for designing molecules that modulate inflammatory responses. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—mediators of pain and inflammation. The structural motif of this compound allows for selective binding to specific enzymatic sites, minimizing off-target effects and enhancing therapeutic efficacy.

Moreover, the CAS No. 845781-36-4 compound has been investigated for its potential role in neuroprotective therapies. Preliminary research suggests that it may interact with neurotransmitter receptors or modulate signaling pathways involved in neurodegenerative diseases. The aromatic ring and the oxo group contribute to its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) applications. This aligns with current trends in medicinal chemistry where targeting CNS disorders requires compounds with optimized pharmacokinetic profiles.

The synthesis of 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic strategies include Friedel-Crafts acylation followed by oxidation and esterification steps. These methodologies not only underscore the compound's synthetic accessibility but also open avenues for generating libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify novel analogs with enhanced potency or selectivity.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 845781-36-4 derivatives. Molecular docking simulations have been used to predict binding affinities and interactions between this compound and biological targets such as kinases or proteases implicated in cancer pathways. These computational studies provide valuable insights into optimizing lead structures before proceeding to experimental validation.

In clinical settings, 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid has been tested in preclinical models as a potential therapeutic agent. Animal studies have demonstrated its ability to attenuate acute inflammatory responses without significant toxicity at therapeutic doses. The compound's metabolic stability has also been assessed, revealing a favorable profile for further development into an oral therapeutic agent.

The growing interest in 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid is also driven by its potential role in personalized medicine. By leveraging genetic data and biomarker analysis, researchers aim to identify patient subpopulations that would benefit most from this compound or its derivatives. Such targeted approaches align with global trends toward precision healthcare, where treatments are tailored to individual patient needs.

Industrial applications of CAS No. 845781-36-4 extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing intermediates used in crop protection agents or fine chemicals required for industrial processes. The demand for sustainable chemical solutions has further spurred research into optimizing synthetic routes for this compound while minimizing environmental impact.

Future directions in studying 3-methyl-5-(3-methylphenyl)-5-oxopentanoic acid include exploring its role in epigenetic modulation—a burgeoning field within molecular biology that investigates how gene expression can be altered without changing DNA sequences. Initial experiments suggest that this compound may influence histone deacetylase (HDAC) activity, which is implicated in various diseases including cancer and neurodegenerative disorders.

The interdisciplinary nature of research on CAS No. 845781-36-4 underscores its significance across multiple scientific domains. Collaboration between organic chemists, biochemists, pharmacologists, and computational scientists is essential for unlocking its full potential. As new methodologies emerge—such as CRISPR-based gene editing or advanced mass spectrometry techniques—the scope for studying this compound will continue to expand.